Cas no 954264-14-3 (6-(2,5-Dimethylphenoxy)nicotinic acid)

• Product Name: 6-(2,5-Dimethylphenoxy)nicotinic acid
• CAS No: 954264-14-3
• Molecular Formula: C₁₄H₁₃NO₃
• Molecular Weight: 243.25792
• CID: 1027945
• PubChem ID: 16791102

6-(2,5-Dimethylphenoxy)nicotinic acid Properties

Names and Identifiers

• 6-(2,5-Dimethylphenoxy)nicotinic acid
• 6-(2,5-dimethylphenoxy)-3-Pyridinecarboxylic acid
• 6-(2,5-dimethylphenoxy)pyridine-3-carboxylic acid
• FT-0745836
• DTXSID40588554
• 954264-14-3
• AKOS000145235
• 6-(2,5-Dimethylphenoxy)nicotinicacid
• DB-080288

• MDL： MFCD09737895
• InChIKey： GSHXYQYTMFYJNO-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13NO3/c1-9-3-4-10(2)12(7-9)18-13-6-5-11(8-15-13)14(16)17/h3-8H,1-2H3,(H,16,17)
• SMILES： CC1=CC(=C(C)C=C1)OC2=NC=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 243.08954328g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 243.08954328g/mol
• Heavy Atom Count: 18
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Refractive Index: 1.594
• Boiling Point: 401.8°C at 760 mmHg
• Flash Point: 196.8°C
• Density: 1.226

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers